Flexural properties of 3D-printed carbon fibre (CF) composites are investigated, experimentally and numerically. A series of 3-point bending experimental tests are conducted on CF composite specimens, and a series of 3-point bending virtual tests are simulated in LS-DYNA using a composite modelling approach, which is user defined integration points through the composite thickness. The flexural stress-strain results are compared, and they show good agreement within the elastic region. In the plastic region, the experimental flexural modulus reduces significantly, which remains constant for a certain range of flexural strain, before structural failure. A new hypothesis on the flexural properties of the 3D-printed CF composite is suggested, which is the specimen behaves as two stacks of individual beams, after yielding/delamination. The hypothesis is supported by another series of FE simulations on the composite, modelled as two stacked composite beams, and subjected to 3-point bending load. Then the capability of the composite 3D-printing to manufacture a structure with complex geometries and to manufacture several parts as a single structure, are exploited to fabricate a CF composite corrugated structure with a trailing edge section. The structure which represents an internal structure of a morphing aerofoil is actuated by a NiTi shape memory alloy (SMA) wire with a 1.6% recoverable strain. A trailing edge deflection of 6.0 mm is obtained, which is measured using an IMETRUM optical system. It is reasonably close to the predicted deflection of 7.3 mm shown in the FE simulation, using a newly developed UMAT for SMA-actuation, in an explicit LS-DYNA.

In this study, we conduct a numerical simulation of the tensile failure of randomly oriented short fiber reinforced plastics (SFRP) by integrating an entropy damage criterion. The Mori-Tanaka theory is used as the model for the composite. The constitutive equation of the resin is defined by a conventional viscoelastic model with a power law considering entropy damage. The dissipated energy is calculated using this constitutive equation and the stress-strain history. Dividing the dissipated energy by the absolute temperature yields an entropy value, which is related to material damage that results in a decrease in the elastic moduli. This deteriorating behavior of the resin is integrated into the Mori-Tanaka theory. The tensile failure simulation is implemented at nine angles ranging from 5° to 85° in 10° increments to determine the relationship between the tensile strengths and off-axis angles. These results are introduced into the layer wise method (LWM) and superimposed to obtain the tensile strength of randomly arranged short fiber reinforced plastics. The calculations are performed by varying the strain rate. The numerical results are in good agreement with the experimental results. Thus, the originality of this study is the introduction of a viscoelastic entropy damage criterion into a conventional micromechanical model.

The present work describes the use of novel flax preforms reinforcement as substitution of glass fibres in complex composite stackings made of polyurethane foam impregnated with methylene diphenyl 4, 4′-diisocyanate (MDI), for automotive headliner parts manufacturing. Headliner structure, cohesion and mechanical performances are highly dependant of MDI distribution in both foam and fibre network. This study monitors the presence and localization of MDI in the final biobased composite by implementing a robust and innovative spectroscopic methodology. For that, Infrared and Raman spectroscopies are used to characterize the fibres and polymer chemical groups, such as the isocyanate and phenyl bonds in MDI and the urethane group. MDI in the flax preform is identified by the signal of the isocyanate group in the infrared spectrum. The complementary Raman study highlight two signatures of the interaction between polyurethane and MDI. One is the shift from 1620 to 1610 cm−1 between the urethane and the MDI aromatic vibration. The second is the aromatic ring substitution at 1530 cm−1, which increases with the MDI concentration in the composite. These investigations demonstrate that MDI is present on the surfaces of flax fibres and foam and at the foam/fibre interfaces in the composite. The results clearly demonstrate the potential of flax for a use as headliner reinforcement, without penalizing the structure of the part.

Wood Textile Composites (WTC) based on willow wood fabrics and polypropylene were produced using a hot compacting process in order to open up new and innovative areas of applications for wood. Due to their attractive and variable design, the WTCs are to be used in areas with a high visual impact, for example as a facade element. In tensile and 3-point bending tests, it was shown that the mechanical properties of WTC are strongly dependent on the heterogeneous structure of the composite. Both strength and elongation depend on the loading direction and show a classical fiber composite behavior despite the comparatively large dimension of the filaments. The properties of the material in the elastic range are of particular importance, which is why the tensile tests described in this work were supported by digital image correlation (DIC). They were simulated applying an orthotropic constitutive model and the finite element discretization of the test specimens.

Eco-friendly surface treatment of natural fibers using sodium acetate (CH3COONa) affects the mechanical properties of the developed composites in many ways. In present study, geometrically different kenaf fiber mats (bidirectional (BC), unidirectional (UD) and randomly oriented (RO) were treated at different concentration (10, 15 and 20 percentage w/w) of sodium acetate aqueous solution for varying time (24, 48 and 72 hr.) at room temperature. PLA (Poly-Lactic Acid) was used for the fabrication of treated fiber reinforced bio-degradable composites. The influence of above parameters on mechanical properties were studied. Response surface methodology (RSM) module face centered central composite design was employed for the development of regression models. The relationship between chemical treatment parameters and mechanical responses were predicted by quadratic model. In this study, predicted model was developed for two numerical factors (chemical concentration (CC) and treatment time (TT)) and one categorical factor (type of mat (TOM)). Tensile strength (TS), flexural strength (FS) and impact strength (IS) are considered as response variables. The statistical analysis showed that chemical concentration, treatment time and kenaf mat type have individually and interactively influenced the response of experiments. Chemical concentration was found to be the most influencing factor among all for the changes in mechanical properties. Optimization of input variables was done based on predicted model within bounded reason of responses.

Hybrid elastomer/composite sandwich plate structures are typically used where simultaneously both lateral stiffness and shear flexibility are required. In these hybrid structures, however infinitesimal strains take place in laminated composite layers, but elastomer layer is under hyper-elastic strains. The present work aims to adapt an individual two-step technique to examine three-dimensional stress field in this plate to observe free-edge effects in composite layers. For this purpose, at the first step, employing elastic equivalent properties for the composite layers and nonlinear elastic properties for elastomer layer, large deformation finite element analysis is performed for the hybrid structure by ameliorate an available open source code named FLagSHyp. This analysis provides the load distribution at elastomer-composite interface. Next, using this external load distribution on composite layers, based on Kantorovich technique a detail analysis is proposed to study free edge effect in composite layer. The results are verified numerically and/or experimentally and vital observations involving free-edge effects are reported.

The necessity for recyclable materials in wind energy applications has fueled research in glass fiber reinforced thermoplastic composites to replace their thermoset counterparts. Toward demonstrating that infusible acrylic resins can replace epoxy based composite systems in wind blade manufacturing, comprehensive static test protocols were performed, and the resulting data are presented. Specifically, unidirectional and biaxial (±45) continuous E-glass reinforced thermoplastic and epoxy laminates were prepared in four and eight ply laminates. Physical properties were characterized including density, fiber volume fraction, and glass transition temperatures, together with mechanical properties for tensile, compression, and shear responses. Comprehensive evaluation of these data supports infusible acrylic thermoplastic resin systems as viable alternative prospects to replace epoxies in E-glass reinforced wind blades as verified by comparable results for both composite systems.

The present study investigates the influence of surface fibrillation of lyocell fibres on the adhesion and resulting properties of short fibre-reinforced polypropylene (PP) and polylactide (PLA) composites. Fibrillation was shown to reduce the tensile strength and elongation at break of the fibres, while not affecting Young's modulus. It was demonstrated that fibrillation improved adhesion significantly compared to non-fibrillated (untreated) fibres, and the critical fibre length determined by microbond tests was reduced. Despite the reduced tensile strength of the fibrillated lyocell fibres, the tensile strength of the composites was increased by a factor of 1.15 for PP and 1.62 for PLA compared to composites produced with untreated fibres. The Young's modulus of the composites was increased using fibrillated fibres by a factor of 1.41 for PP and 1.20 for PLA. The impact strength was also improved by using fibrillated fibres by a factor of 1.38 for PP-based and 1.23 for PLA-based composites. Surface fibrillation of lyocell offers interesting application possibilities, particularly for short fibre-reinforced materials, as the higher specific fibre surface reduces the critical fibre length of lyocell, leading to improved stress transfer from the matrix to the fibre. These fibres seem particularly promising to enhance the mechanical properties of short-fibre reinforced composites for 3D printing applications.

Fatigue and impact resistance are essential performance indicators in structural biocomposites. Integrating multilayer and oxygen-rich graphene oxide (GO) crystals as a fibre surface modification or reinforcing agent in polymer matrix systems have been shown to enhance the interfacial strength and toughness of natural fibre composites. However, the state-of-the-art literature on the GO-modification of composites has focused mainly on their microscale and quasi-static mechanical performance. Here, the fatigue testing results showed that surface modification of flax fibres with GO reduces the slope of the S-N curve by 17% and promotes fibre pull-outs upon failure. Based on the in-situ impact damage analysis, the GO-modification delayed the impact damage initiation and prolonged the stable damage progression phase. The impact perforation energy was similar for modified and unmodified specimens. At kinetic energies below the perforation limit, the GO-modification suppressed the extent of fibre failure and endowed flax-epoxy specimens with better damping performance.

The recent decades have seen various attempts at the numerical modelling of fibre-reinforced polymer (FRP) composites in the aerospace, auto and marine sectors due to their excellent mechanical properties. However, it is still challenging to accurately predict the failure of the composites because of their anisotropic and inhomogeneous characteristics, multiple failure modes and their interaction, especially under multiaxial loading conditions. Micromechanics-based numerical models, such as representative volume elements (RVEs), were developed to understand the progressive failure mechanisms of composites, and assessing existing failure criteria. To this aim, this review paper summarises the development of micromechanics-based RVE modelling of unidirectional (UD) FRP composites reported in the literature, with a focus on those models developed using finite element (FE) and discrete element (DE) methods. The generation of fibre spatial distribution, constitutive models of material constituents as well as periodic boundary conditions are briefly introduced. The progressive failure mechanisms of UD FRP composites simulated by RVEs under various loadings are discussed and the comparison of failure envelopes predicted by numerical results and classical failure criteria are reviewed.